Cas no 113122-96-6 (ethyl 2-methyl-4-oxo-3,4-dihydro-2H-pyran-2-carboxylate)

• Product Name: ethyl 2-methyl-4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
• CAS No: 113122-96-6
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• MDL: MFCD30749899
• CID: 1200890
• PubChem ID: 10176409
• Update Time: 2025-04-20

ethyl 2-methyl-4-oxo-3,4-dihydro-2H-pyran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-carboxylic acid, 3,4-dihydro-2-methyl-4-oxo-, ethyl ester
• ethyl 2-methyl-4-oxo-3H-pyran-2-carboxylate
• ethyl 2-methyl-4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
• NHLRCCGSQOIUOW-UHFFFAOYSA-
• EN300-233853
• 113122-96-6
• Ethyl2-methyl-4-oxo-3,4-dihydro-2H-pyran-2-carboxylate
• InChI=1/C9H12O4/c1-3-12-8(11)9(2)6-7(10)4-5-13-9/h4-5H,3,6H2,1-2H3
• AT19353
• SCHEMBL6557276
• DTXSID30436419

• MDL： MFCD30749899
• Inchi： 1S/C9H12O4/c1-3-12-8(11)9(2)6-7(10)4-5-13-9/h4-5H,3,6H2,1-2H3
• InChI Key： NHLRCCGSQOIUOW-UHFFFAOYSA-N
• SMILES： O1C=CC(CC1(C(=O)OCC)C)=O

Computed Properties

• Exact Mass: 184.07356
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6